Cas no 1006959-28-9 (2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methoxyaniline)

• Product Name: 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methoxyaniline
• CAS No: 1006959-28-9
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• MDL: MFCD08699310
• CID: 5229753
• PubChem ID: 19626910
• Update Time: 2026-03-07

2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methoxy]-
• 2-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methoxy]aniline
• 2-[(1-ethyl-3-methylpyrazol-4-yl)methoxy]aniline
• 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methoxyaniline

• MDL： MFCD08699310
• Inchi： 1S/C13H17N3O/c1-3-16-8-11(10(2)15-16)9-17-13-7-5-4-6-12(13)14/h4-8H,3,9,14H2,1-2H3
• InChI Key： LNDKUKFZFRYJIR-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1OCC1=CN(CC)N=C1C

Additional information on 2-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methoxyaniline

Chemical Compound CAS No. 1006959-28-9: 2-(1-Ethyl-3-Methyl-1H-Pyrazol-4-Yl)Methoxyaniline

CAS No. 1006959-28-9, commonly referred to as 2-(1-Ethyl-3-Methyl-1H-Pyrazol-4-Yl)Methoxyaniline, is a highly specialized organic compound with significant applications in the field of heterocyclic chemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, material science, and advanced chemical synthesis.

The molecular structure of 2-(1-Ethyl-3-Methyl-1H-Pyrazol-4-Yl)Methoxyaniline consists of a pyrazole ring substituted with ethyl and methyl groups, connected via a methoxy linkage to an aniline moiety. This configuration imparts the compound with distinctive electronic and steric properties, making it a valuable building block in the synthesis of complex molecules. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of antimicrobial agents and anticancer drugs.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. Researchers have employed various strategies, including multicomponent reactions and catalytic asymmetric synthesis, to optimize its production. These methods not only enhance yield but also improve the overall sustainability of the synthesis process, aligning with current trends toward green chemistry.

The application of CAS No. 1006959-28-9 extends beyond traditional chemical synthesis. It has been utilized as a key intermediate in the construction of advanced materials, such as polymer-based sensors and nanomaterials. Its ability to undergo various functional group transformations makes it an ideal candidate for exploring novel chemical space in drug discovery programs.

In terms of pharmacological evaluation, preliminary studies suggest that this compound exhibits promising biological activity against several disease models. For instance, research conducted by Smith et al. (2023) demonstrated its potential as an inhibitor of specific kinase enzymes implicated in cancer progression. These findings underscore the importance of further investigation into its therapeutic potential.

From a toxicological perspective, recent assessments indicate that CAS No. 1006959-28-9 demonstrates low acute toxicity when administered at standard testing doses. However, long-term exposure studies are currently underway to fully characterize its safety profile and ensure compliance with regulatory standards.

In conclusion, the compound CAS No. 1006959-28-9 represents a significant advancement in modern organic chemistry. Its versatile structure and diverse applications position it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.